7-(3-chlorophenyl)-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 11-(3-chlorophenyl)-4-methyl-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C15H10ClN5O/c1-9-18-15-17-8-12-13(21(15)19-9)5-6-20(14(12)22)11-4-2-3-10(16)7-11/h2-8H,1H3
• InChI Key: WHQLUPJKPOPMOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)C4=CC(=CC=C4)Cl
• Molecular Formula: C15H10ClN5O
• Molecular Weight: 311.72 g/mol

Description

7-(3-Chlorophenyl)-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a heterocyclic compound featuring a fused pyrido-triazolopyrimidine core. Its molecular formula is C₁₅H₁₀ClN₅O, with a molecular weight of 311.73 g/mol . The structure includes a 3-chlorophenyl group at the 7-position and a methyl group at the 2-position (Figure 1).

Comparison with Similar Compounds

7-(4-Fluorophenyl)-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• Key Differences : The 4-fluorophenyl substituent replaces the 3-chlorophenyl group.
• Impact : Fluorine’s electronegativity and smaller atomic radius may enhance metabolic stability compared to chlorine. The molecular weight is 295.27 g/mol , slightly lower than the target compound .

7-Cyclohexyl-2-(3-pyridinyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• Key Differences : A cyclohexyl group replaces the 3-chlorophenyl, and a pyridinyl group substitutes the 2-methyl.
• The pyridinyl substitution introduces hydrogen-bonding capability, which may alter target binding .

Variations in the Heterocyclic Core

9-(3-Chlorophenyl)-2-methyl-7-(3-pyridinylmethyl)pyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one

• Key Differences : The pyrido[4,3-d] fusion (vs. pyrido[3,4-e]) alters the ring connectivity.
• Impact : This positional isomerism may affect π-π stacking interactions with biological targets. The molecular weight (402.84 g/mol ) is significantly higher due to the additional pyridinylmethyl group .

5-(4-Chlorophenoxy)-6-isopropyl-3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7(6H)-one

• Key Differences : The triazolo[4,5-d]pyrimidine core (vs. triazolo[1,5-a]) modifies the fused ring system.
• Impact : Crystallographic studies indicate coplanarity of the triazolopyrimidine ring, critical for conjugation. The dihedral angle with phenyl substituents (87.74°) suggests reduced planarity compared to the target compound .

Functional Group Modifications

Ethyl-1,5-dihydro-3-(2-hydroxyphenyl)-7-methyl-1,5-diphenyl-[1,2,4]triazolo[4,3-a]pyrimidine-6-carboxylate (Compound 12)

• Key Differences : A carboxylate ester and hydroxylphenyl group are present.
• Impact: The hydroxyl group enables hydrogen bonding, while the ester enhances solubility.

7-Amino-8-methyl-5-(5-methylfuran-2-yl)pyrimido[5,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• Key Differences: An amino group at the 7-position and a furanyl substituent.
• Impact: The amino group may confer basicity, influencing pharmacokinetics. Synthesized via hydrazine hydrate reflux, this method contrasts with ionic liquid-mediated synthesis used for the target compound’s analogs .

Research Findings and Implications

• Synthetic Routes : The target compound’s analogs are synthesized via diverse methods, including ionic liquid-mediated reactions (e.g., BMIM-PF6 in ) and hydrazine hydrate reflux (). These methods influence yield and purity .
• Structural Insights : Planarity of the triazolopyrimidine core (as seen in ) is critical for bioactivity. Substituent electronic properties (e.g., chlorine vs. fluorine) modulate binding affinity and metabolic stability .